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Compound of Interest

Compound Name: N,N-Dimethylicosylamine

CAS No.: 45275-74-9

Cat. No.: B12642598

Get Quote

CAS: 21542-96-1 | Formula: C₂₂H₄₇N Synonyms: N,N-Dimethyleicosylamine;

Arachidyldimethylamine Hazard Class: Corrosive (Skin/Eye), Acute Aquatic Toxicity

Part 1: Executive Safety Summary
To: Research & Operations Personnel From: Senior Application Scientist

N,N-Dimethylicosylamine is a long-chain tertiary amine. While its high molecular weight (C20

chain) renders it a waxy solid with low vapor pressure at room temperature, it retains the

aggressive alkalinity typical of the amine class.

The Critical Risks:

Silent Corrosion: Unlike volatile lower amines (e.g., triethylamine) which warn you with a

fishy odor, this heavy amine may not smell strongly but causes severe, deep-tissue chemical

burns upon prolonged contact with skin or mucous membranes.

Environmental Persistence: This compound is highly toxic to aquatic life. Drain disposal is

strictly prohibited.
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Thermal Hazard: If you are melting this substance (approx. MP ~35–45°C) for reactions, the

permeation rate through standard nitrile gloves increases exponentially.

Part 2: Risk Assessment & Hierarchy of Controls
Before selecting PPE, you must implement engineering controls. PPE is the last line of

defense, not the first.

Control Level Implementation Strategy

Elimination/Substitution
Can a less corrosive surfactant intermediate be

used? (Rarely possible in specific synthesis).

Engineering

Fume Hood: Mandatory for all heating/melting

operations. Powder Hood/Balance Enclosure:

Recommended for weighing fine powders to

prevent inhalation.

Administrative

Designated Area: Mark the workspace as

"Corrosives Area". No Metal Spatulas: Use

PTFE or glass tools to prevent metal

leaching/reaction (amines are basic).

Part 3: PPE Selection Matrix
This matrix is designed based on the state of matter and contact duration.

1. Hand Protection (Gloves)
Scientific Rationale: Amine groups can swell natural rubber and degrade thin nitrile over time.

For solid handling, standard nitrile is sufficient. For molten handling, thermal protection and

chemical resistance are required.
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Task
Recommended
Material

Thickness
Breakthrough Time
(Est.)

Weighing (Solid) Nitrile (Disposable) 4–5 mil >480 min (Solid state)

Synthesis (Solution)
Nitrile (Double

Gloved)
8 mil (total)

~60–120 min (Solvent

dependent)

Spill Cleanup / Molten
Laminate (Silver

Shield)
Multi-layer

>480 min (Chemical &

Thermal)

Critical Note: If N,N-Dimethylicosylamine is dissolved in Dichloromethane (DCM), nitrile

provides zero protection. You must use PVA (Polyvinyl alcohol) or Silver Shield laminate gloves.

2. Eye & Body Protection[1][2]
Component Specification Rationale

Eye Protection
Chemical Splash Goggles

(Indirect Vent)

Safety glasses are insufficient.

Dust or molten splashes can

cause irreversible corneal

opacity (Eye Dam. 1).

Face Protection Face Shield (8-inch minimum)

Mandatory if heating the

substance >50°C or handling

>100g of powder.

Body Lab Coat (Poly-cotton) Standard protection.

Apron Rubber/Neoprene Apron

Required for transferring hot

liquids to prevent soak-through

burns.

3. Respiratory Protection
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Hazard State Device Filter Type

Dusty Solid Half-mask or N95
P100 / P3 (High-efficiency

particulate)

Heated/Vapors Full-face or Half-mask
ABEK-1 (Organic Vapor +

Ammonia/Amines)

Part 4: Operational Protocol & Visualization
Workflow: Safe Handling & Exposure Response
The following diagram outlines the decision logic for handling and emergency response.
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Task: Handle N,N-Dimethylicosylamine

Check State

Solid (Waxy/Powder)

Room Temp

Molten / Solution

Heated/Dissolved

PPE: Nitrile Gloves + Goggles + Lab Coat PPE: Double Nitrile/Laminate + Face Shield

Weigh in Balance Enclosure
(Avoid Dust)

Accidental Exposure?

Heat in Water Bath
(Max 60°C) - NO OPEN FLAME

Skin Contact

Yes

Eye Contact

Yes

Wash with Soap & Water
(15 mins) - Do NOT scrub

Rinse in Eyewash Station
(15 mins) - Hold Eyelids Open

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page
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Caption: Operational workflow distinguishing between solid and liquid handling requirements,

converging on emergency response protocols.

Part 5: Waste Disposal & Environmental Compliance[3]
Core Directive: N,N-Dimethylicosylamine is Aquatic Acute 1. It functions as a cationic

surfactant that binds to biological membranes (fish gills), causing asphyxiation in aquatic

organisms.

Disposal Protocol:

Segregation: Do not mix with acidic waste streams (exothermic reaction risk) or oxidizers.

Container: High-density polyethylene (HDPE) containers.

Labeling: "Hazardous Waste - Toxic to Aquatic Life - Corrosive Amine."

Waste Generation Waste Type?

Solid Waste
(Gloves, Paper, Pure Solid)

Liquid Waste
(Mother Liquor, Rinses)

Double Bag (Clear Plastic)
Label: Toxic Solid

HDPE Carboy
Label: Basic/Amine Waste

Drain Disposal

STRICTLY PROHIBITED

High Temp Incineration
(Professional Disposal)

Click to download full resolution via product page

Caption: Waste stream segregation emphasizing the prohibition of drain disposal due to

aquatic toxicity.

Part 6: References & Authority[5][6]
PubChem.N,N-Dimethylicosylamine (Compound Summary). National Center for

Biotechnology Information. [Link]

ECHA (European Chemicals Agency).Registration Dossier - Amines, C12-14-alkyldimethyl.

[3] (Used as surrogate data for long-chain dimethylamines regarding aquatic toxicity and

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12642598/docs?utm_src=pdf-body#personal-protective-equipment-ppe-handling-guide-n-n-dimethylicosylamine
https://www.benchchem.com/product/b12642598/docs?utm_src=pdf-body-img#personal-protective-equipment-ppe-handling-guide-n-n-dimethylicosylamine
https://www.benchchem.com/product/b12642598/docs?utm_src=pdf-body#personal-protective-equipment-ppe-handling-guide-n-n-dimethylicosylamine
https://pubchem.ncbi.nlm.nih.gov/compound/6452025
https://pubchem.ncbi.nlm.nih.gov/compound/6452025
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12642598?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


corrosivity). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. files.dep.state.pa.us [files.dep.state.pa.us]

2. fishersci.com [fishersci.com]

3. N,N-Dimethylicosylamine | C22H47N | CID 6452025 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Personal Protective Equipment (PPE) & Handling
Guide: N,N-Dimethylicosylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12642598/docs#personal-protective-equipment-ppe-
handling-guide-n-n-dimethylicosylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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